Cas no 1805581-32-1 (3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride
• CAS No: 1805581-32-1
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882077
• Update Time: 2025-06-07

3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-4(14)2-1-3(5(9)10)6(11)13-7(2)12/h1,5H
• InChI Key： HNRUTBVMSPWFKU-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C=C(C(=N1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride

Professional Introduction to 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride (CAS No. 1805581-32-1)

3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1805581-32-1, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both difluoromethyl and fluoro substituents, along with an iodopyridine core, make it a versatile building block for medicinal chemists.

The compound's structure is characterized by a pyridine ring substituted at the 5-position with a carbonyl chloride group, which is highly reactive and facilitates further functionalization. The iodine atom at the 6-position provides a handle for cross-coupling reactions, such as Suzuki or Stille couplings, enabling the introduction of diverse substituents. These properties make 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride an invaluable tool in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in drug design due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The difluoromethyl group, in particular, is known to increase lipophilicity and binding residence time, while the fluoro substituents can influence electronic properties and interactions with biological targets. The combination of these elements in 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride makes it an attractive candidate for exploring new drug candidates.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the carbonyl chloride group and the iodine atom, researchers can efficiently construct complex kinase inhibitors featuring multiple functional groups optimized for target binding. For instance, recent studies have demonstrated the utility of this compound in generating potent inhibitors of tyrosine kinases, which exhibit promising preclinical activity against certain cancer types.

The pharmaceutical industry has also explored the use of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride in the development of antiviral agents. The structural motifs present in this compound can be modified to target viral proteases or integrases, thereby inhibiting viral replication. Notably, fluorinated pyridines have shown remarkable efficacy in disrupting viral enzymes due to their ability to mimic natural substrates while maintaining high selectivity. This has led to several innovative drug candidates being investigated in clinical trials.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride has found utility in agrochemical research. The presence of both fluorinated and iodinated moieties makes it a valuable intermediate for synthesizing novel pesticides and herbicides. These compounds often exhibit improved environmental stability and enhanced biological activity, making them more effective at controlling pests and weeds while minimizing ecological impact.

The synthesis of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the process begins with the preparation of a pyridine derivative followed by functionalization at specific positions using fluorinating agents and halogenation techniques. The introduction of the carbonyl chloride group is often achieved through chlorination reactions, which must be conducted under controlled conditions to prevent unwanted side reactions.

The reactivity of this compound necessitates stringent handling protocols to ensure safety during storage and manipulation. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to avoid exposure to moisture and incompatible substances. Researchers working with this compound should adhere to good laboratory practices (GLP) and use appropriate personal protective equipment (PPE) to minimize risks.

The growing body of research on fluorinated compounds continues to expand the applications of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carbonyl chloride. Advances in synthetic methodologies have further streamlined its production, making it more accessible for academic and industrial research. As our understanding of structure-function relationships improves, this compound is expected to play an even greater role in the discovery and development of next-generation therapeutics.